2-Propynyl carbamate

• IUPAC Name: prop-2-ynyl carbamate
• InChI: InChI=1S/C4H5NO2/c1-2-3-7-4(5)6/h1H,3H2,(H2,5,6)
• InChI Key: QVCOXWYMPCBIMH-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC(=O)N
• Molecular Formula: C4H5NO2
• DSSTOX Substance ID: DTXSID30168304
• Molecular Weight: 99.09 g/mol
• CAS RN: 16754-39-5

Description

“2-Propynyl carbamate” does not appear to have a specific description or common use based on the available data. It’s worth noting that carbamates are a group of compounds that find use in various industries, including agriculture and medicine.

Synthesis Analysis

The synthesis of carbamates, including propargyl carbamates, has been studied extensively. One method involves the rhodium-catalyzed transfer of carbamates to sulfoxides. Another approach employs a click-based method using a 2-propynyl carbamate on the azetidine nitrogen.

Scientific Research Applications

Protective Group for Carboxylic Acids

. This is a common practice in organic synthesis where protecting groups are used to prevent certain functional groups from reacting. .

Selective Deprotection

. .

Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives

. . .

Mechanism of Action

Target of Action

Prop-2-ynyl carbamate, also known as Propargyl carbamate or 2-Propynyl carbamate, is a carbamate derivative . Carbamates are known to interact with various targets in the body, including enzymes such as acetylcholinesterase (AChE)

Mode of Action

The mode of action of carbamates involves their interaction with the active site of their target enzymes, leading to inhibition of its activity . .

Biochemical Pathways

Carbamates are known to affect various biochemical pathways due to their interaction with different enzymes . .

Pharmacokinetics

Carbamates, in general, are known for their good chemical and proteolytic stability, ability to penetrate cell membranes, and resemblance to a peptide bond . These properties can enhance the bioavailability and effectiveness of compounds .

Result of Action

Carbamates are known to increase the biological activity of active pharmacophores of structurally different natural or synthesized compounds .

Action Environment

It’s known that the compound should be stored in an inert atmosphere at room temperature .

Q & A

Q1: What is the molecular formula and weight of propargyl carbamate?

A1: Propargyl carbamate has the molecular formula C4H5NO2 and a molecular weight of 99.09 g/mol.

Q2: What spectroscopic data are available for propargyl carbamate?

A2: While the provided research papers don't delve deep into the spectroscopic details of the compound itself, they utilize various spectroscopic techniques for characterization. For instance, FTIR, Raman, EDX, and XPS were employed to analyze a copper-based metal–organic framework (MOF) synthesized using a propargyl carbamate-functionalized isophthalate ligand. [] Similarly, mass spectrometry and NMR played crucial roles in identifying and characterizing propargyl carbamate impurities during the synthesis of rasagiline. []

Q3: How is propargyl carbamate utilized in gold catalysis?

A3: Propargyl carbamate serves as a versatile starting material in gold-catalyzed reactions. It readily undergoes a 5-exo-dig cyclization in the presence of a gold(I) catalyst and a base, yielding 4-methylene-2-oxazolidinones. [] This methodology offers a convenient route to access these valuable heterocyclic compounds.

Q4: What role does propargyl carbamate play in nickel-catalyzed hydroarylation reactions?

A4: Propargyl carbamates demonstrate their utility as directing groups in nickel-catalyzed hydroarylation reactions. These reactions facilitate the regio- and stereoselective addition of arylboronic acids to alkynes, enabling the synthesis of diversely functionalized molecules. []

Q5: What challenges are associated with the stability of propargyl carbamate derivatives, and how can these be addressed?

A5: Research highlights that certain propargyl carbamate derivatives, particularly tertiary propargyl carbamates, exhibit instability under copper-catalyzed azide-alkyne cycloaddition (CuAAC) conditions due to copper-induced fragmentation. [] Selecting appropriate reaction conditions and alternative alkyne derivatives can help circumvent this issue.

Q6: Are there any specific SHE (Safety, Health, and Environment) regulations pertaining to the use of propargyl carbamate?

A6: While the provided research papers do not directly address specific SHE regulations for propargyl carbamate, they underscore the importance of responsible practices when handling and disposing of any chemical substance.

Q7: What is known about the environmental impact and degradation of propargyl carbamate?

A7: The provided research primarily focuses on the synthetic and reactivity aspects of propargyl carbamate. Further investigations are necessary to comprehensively assess its environmental impact and degradation pathways.

Q8: How do structural modifications of propargyl carbamate derivatives impact their reactivity in gold-catalyzed cyclizations?

A8: Research suggests that substituents on the propargyl carbamate framework can influence the facial selectivity of gold-catalyzed cycloaddition reactions with benzonitrile oxide. For instance, N-aryl substituents can induce atropisomerism, leading to preferential attack on the less hindered face of the dipolarophile. []